Cas no 3151-39-1 (Phosphonic acid,P-phenyl-, bis(2-ethylhexyl) ester)

Phosphonic acid,P-phenyl-, bis(2-ethylhexyl) ester structure
3151-39-1 structure
Product Name:Phosphonic acid,P-phenyl-, bis(2-ethylhexyl) ester
CAS No:3151-39-1
MF:C22H39O3P
MW:382.517028093338
CID:306991
PubChem ID:102943
Update Time:2025-04-19

Phosphonic acid,P-phenyl-, bis(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-phenyl-, bis(2-ethylhexyl) ester
    • bis(2-ethylhexoxy)phosphorylbenzene
    • 2-ethylhexyl phenylphosphonate
    • AC1L2TWG
    • AC1Q6SM4
    • AR-1I0122
    • bis(2-ethylhexyl) phenylphosphonate
    • Di-(2-ethylhexyl)-phenylphosphonat
    • EINECS 221-587-1
    • NSC104977
    • phenyl-phosphonic acid bis-(2-ethyl-hexyl ester)
    • Phenyl-phosphonsaeure-bis-(2-aethyl-hexylester)
    • Phenylphosphonsaeure-bis-< 2-aethyl-hexylester>
    • Phosphonic acid, phenyl-, bis(2-ethylhexyl) ester
    • Phosphonic acid, P-phenyl-, bis(2-ethylhexyl) ester
    • NSC-104977
    • SCHEMBL7547579
    • 3151-39-1
    • NS00045605
    • NSC 104977
    • phenyl-phosphonic acid bis-(2-ethyl-hexyl) ester
    • DTXSID80883959
    • Inchi: 1S/C22H39O3P/c1-5-9-14-20(7-3)18-24-26(23,22-16-12-11-13-17-22)25-19-21(8-4)15-10-6-2/h11-13,16-17,20-21H,5-10,14-15,18-19H2,1-4H3
    • InChI Key: POYAQWAYIGGXOL-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(=O)(OCC(CC)CCCC)OCC(CC)CCCC

Computed Properties

  • Exact Mass: 382.26387
  • Monoisotopic Mass: 382.26368210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
  • LogP: 6.97100
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